BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 2,7-
Dimethylphenazine as a Redox Indicator

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dimethylphenazine is a heterocyclic organic compound belonging to the phenazine family.
Phenazine derivatives are known for their rich redox chemistry, making them suitable for a
variety of applications, including as redox indicators in analytical chemistry. This document
provides an overview of the potential applications of 2,7-dimethylphenazine as a redox
indicator, including its mechanism of action, and protocols for its use in redox titrations. Due to
a lack of extensive specific data for 2,7-dimethylphenazine, some information and protocols
are based on the well-characterized properties of related phenazine-based indicators such as
Neutral Red and Safranin. Experimental validation is recommended before routine use.

Physicochemical Properties

A summary of the key physicochemical properties of 2,7-dimethylphenazine is provided in the

table below.
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Property Value Source
IUPAC Name 2,7-dimethylphenazine [1]
Molecular Formula C14H12N2 [1]
Molecular Weight 208.26 g/mol [1]
CAS Number 3236-92-8 [1]
Appearance Not specffied in-literature; likely

a crystalline solid

Not specified in literature;
Solubility phenazines are generally

soluble in organic solvents and

sparingly soluble in water

Redox Properties and Mechanism of Action

The utility of 2,7-dimethylphenazine as a redox indicator stems from its ability to undergo a
reversible two-electron reduction and oxidation, which is accompanied by a distinct color
change. The core of this functionality lies in the nitrogen-containing heterocyclic rings of the
phenazine structure.

The generalized redox mechanism for a dimethylphenazine (DMPZ) involves the addition of
two electrons and two protons to the oxidized form (yellow, in the case of the parent phenazine)
to yield the reduced dihydrophenazine form (colorless). The exact color of the oxidized and
reduced forms of 2,7-dimethylphenazine is not well-documented and would need to be
determined experimentally.

Redox Mechanism of Dimethylphenazine

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://www.benchchem.com/product/b15491785?utm_src=pdf-body
https://www.benchchem.com/product/b15491785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Oxidized Form +2e~, + 2H* > Reduced Form
(2,7-Dimethylphenazine) _2e- - 2H* (5,10-Dihydro-2,7-dimethylphenazine)

Preparation

Pipette 25 mL Fe(ll) solution

'

Add 25 mL 1 M H2SOa4

y

Add 2-3 drops of
2,7-Dimethylphenazine indicator

Titrqtion

Titrate with 0.1 M Ce(IV) solution

'

Observe sharp color change
at the endpoint

Analysis

Record final burette volume

:

Repeat titration for reproducibility

'

Calculate analyte concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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